Cas no 7042-36-6 (2-Propenoic acid, 3-phenyl-, 1,1-dimethylethyl ester, (E)-)

• Product Name: 2-Propenoic acid, 3-phenyl-, 1,1-dimethylethyl ester, (E)-
• CAS No: 7042-36-6
• MF: C₁₃H₁₆O₂
• MW: 204.264944076538
• CID: 547271
• Update Time: 2025-04-19

2-Propenoic acid, 3-phenyl-, 1,1-dimethylethyl ester, (E)- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-phenyl-, 1,1-dimethylethyl ester, (E)-
• 3-PHENYL-ACRYLIC ACID TERT-BUTYL ESTER

• Inchi： 1S/C13H16O2/c1-13(2,3)15-12(14)10-9-11-7-5-4-6-8-11/h4-10H,1-3H3/b10-9+
• InChI Key： AGKLVMVJXDFIGC-MDZDMXLPSA-N
• SMILES： O(C(/C=C/C1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 204.11508
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Density: 1 g/mL at 25 °C(lit.)
• Boiling Point: 85 °C0.12 mm Hg(lit.)
• Flash Point: 230 °F
• PSA: 26.3

2-Propenoic acid, 3-phenyl-, 1,1-dimethylethyl ester, (E)- Security Information

• WGK Germany：3